Cas no 330847-54-6 (2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide)

• Product Name: 2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide
• CAS No: 330847-54-6
• MF: C₂₁H₂₁BrN₄O₃
• MW: 457.320443868637
• CID: 6584002
• PubChem ID: 2131618
• Update Time: 2025-06-03

2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide
• (E)-2-bromo-N-(6-oxo-6-(2-(2-oxoindolin-3-ylidene)hydrazinyl)hexyl)benzamide
• Hexanoic acid, 6-[(2-bromobenzoyl)amino]-, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• AKOS022134650
• HMS2770K03
• MLS000394804
• F1048-1310
• MLS003911857
• Z56895302
• AKOS001042849
• CHEMBL1460737
• SMR000242911
• 2-bromo-N-(5-{N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]hydrazinecarbonyl}pentyl)benzamide
• 330847-54-6
• 2-bromo-N-[6-[(2-hydroxy-1H-indol-3-yl)diazenyl]-6-oxohexyl]benzamide

• Inchi： 1S/C21H21BrN4O3/c22-16-10-5-3-8-14(16)20(28)23-13-7-1-2-12-18(27)25-26-19-15-9-4-6-11-17(15)24-21(19)29/h3-6,8-11H,1-2,7,12-13H2,(H,23,28)(H,25,27)(H,24,26,29)
• InChI Key： UQERDMRMWKXMAF-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C=CC=C2)(=O)CCCCCNC(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 456.07970g/mol
• Monoisotopic Mass: 456.07970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 10.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide

Recent Advances in the Study of 2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide (CAS: 330847-54-6)

The compound 2-bromo-N-(5-{N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}pentyl)benzamide (CAS: 330847-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways involved in cancer progression. The molecule's structure, which includes a bromobenzamide moiety and an indole-derived hydrazone, allows it to interact selectively with target proteins, making it a promising candidate for further development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, providing valuable insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, particularly those involving aberrant kinase signaling. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating glioblastoma and other central nervous system malignancies. However, challenges related to its pharmacokinetic properties, such as metabolic stability and bioavailability, remain areas of active investigation.

The synthesis of 330847-54-6 has been optimized in recent publications, with improvements in yield and purity through novel catalytic approaches. Green chemistry principles have been applied to reduce the environmental impact of its production, aligning with current trends in sustainable pharmaceutical manufacturing. These advancements have facilitated larger-scale production for preclinical studies.

Emerging research suggests potential applications beyond oncology, including anti-inflammatory and antimicrobial activities. The compound's unique mechanism of action, which appears to involve modulation of multiple signaling pathways, positions it as a valuable tool for studying complex biological networks and developing multi-target therapies. Several pharmaceutical companies have included derivatives of this scaffold in their drug discovery pipelines.

Future research directions include further optimization of the compound's pharmacological properties through structural modifications, comprehensive toxicity profiling, and investigation of combination therapies. The growing body of evidence supporting its therapeutic potential makes 330847-54-6 a compound of significant interest in medicinal chemistry, warranting continued investigation and development.